1-Iododibenzo[b,d]furan-2-ol

• Molecular Formula: C12H7IO2
• Molecular Weight: 310.09 g/mol
• IUPAC Name: 1-iododibenzofuran-2-ol
• InChI: InChI=1S/C12H7IO2/c13-12-8(14)5-6-10-11(12)7-3-1-2-4-9(7)15-10/h1-6,14H
• InChI Key: XEUGSJMRLQWGLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(O2)C=CC(=C3I)O

Description

1-Iododibenzo[b,d]furan-2-ol is a chemical compound with the molecular formula C12H7IO2. It is a derivative of dibenzofuran, where an iodine atom is substituted at the first position and a hydroxyl group at the second position.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Iododibenzo[b,d]furan-2-ol can be synthesized through several methods. One common approach involves the iodination of dibenzofuran followed by hydroxylation. The iodination can be achieved using iodine and a suitable oxidizing agent, such as hydrogen peroxide, under acidic conditions. The hydroxylation step can be carried out using a base, such as sodium hydroxide, in the presence of a suitable solvent .

Industrial Production Methods: Industrial production of this compound typically involves large-scale iodination and hydroxylation processes. These processes are optimized for high yield and purity, often using continuous flow reactors and advanced purification techniques to ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions: 1-Iododibenzo[b,d]furan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.

Reduction: The iodine atom can be reduced to form a hydrogen atom.

Substitution: The iodine atom can be substituted with other functional groups, such as amino or nitro groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like sodium azide or nitrobenzene can be used for substitution reactions.

Major Products Formed:

Oxidation: Formation of 1-iododibenzo[b,d]furan-2-one.

Reduction: Formation of dibenzo[b,d]furan-2-ol.

Substitution: Formation of 1-amino- or 1-nitrodibenzo[b,d]furan-2-ol.

Scientific Research Applications

1-Iododibenzo[b,d]furan-2-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: It is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of advanced materials, such as liquid crystals and organic semiconductors.

Mechanism of Action

The mechanism of action of 1-iododibenzo[b,d]furan-2-ol involves its interaction with specific molecular targets and pathways. The hydroxyl group can form hydrogen bonds with biological molecules, while the iodine atom can participate in halogen bonding. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

2-Iododibenzo[b,d]furan: Similar structure but with the iodine atom at the second position.

1-Bromodibenzo[b,d]furan-2-ol: Similar structure but with a bromine atom instead of iodine.

1-Iododibenzo[b,d]thiophene-2-ol: Similar structure but with a sulfur atom replacing the oxygen in the furan ring.

Uniqueness: 1-Iododibenzo[b,d]furan-2-ol is unique due to the presence of both iodine and hydroxyl groups, which confer distinct chemical reactivity and biological activity. The iodine atom enhances its electrophilic properties, while the hydroxyl group provides opportunities for hydrogen bonding and further functionalization .